Cas no 146-68-9 (INT)

• Product Name: INT
• CAS No: 146-68-9
• MF: C₁₉H₁₃ClIN₅O₂
• MW: 505.6963
• MDL: MFCD00011961
• CID: 36552
• PubChem ID: 125307279
• Update Time: 2024-11-26

INT Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyltetrazolium chloride hydrate
• Iodonitrotetrazolium violet
• INT~2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyltetrazolium chloride hydrate
• INT DYE
• INT
• IODONITROTETRAZOLIUM
• IODONITROTETRAZOLIUM CHLORIDE
• 4-IODONITROTETRAZOLIUM VIOLET
• 3-(P-IODOPHENYL)-2-(P-NITROPHENYL)-5-PHENYL TETRAZOLIUM CHLORIDE
• 2-(4-iodophenyl)-3-(4-nitrophrnyl)-5-phenyl-2h-tetrazoliu chloride
• Iodonitrotetrazolium chloride (INT)
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyltetrazolium Chloride [for Biochemical Research]
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyltetrazolium chloride
• 2-(p-Iodophenyl)-3-(p-nitrophenyl)-5-phenyl-2H-tetrazoliumc
• Iodonitrotetrazolium (chloride)
• TNT
• IODONITROTETRAZOLIUM CHLORIDE (INT DYE)
• 2-(4-idophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazoliumchloride
• 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-3H-tetrazol-2-ium chloride
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyltetr
• 2-(4-iodo-phenyl)-3-(4-nitro-phenyl)-5-phenyl-tetrazolium,chloride
• INT CHLORIDE
• Iodonitrotetrazolium purple
• P-IODONITROTETRAZOLIUM VIOLET
• 2H-Tetrazolium,2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-, chloride (9CI)
• 2H-Tetrazolium,2-(p-iodophenyl)-3-(p-nitrophenyl)-5-phenyl-, chloride (8CI)
• [2-(p-Iodophenyl)-3-(p-nitrophenyl)-5-phenyl-2H-tetrazolium chloride] (6CI)
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazolium chloride
• 2-(p-Iodophenyl)-3-(p-nitrophenyl)-5-phenyltetrazolium chloride
• 3-(p-Nitrophenyl)-2-(p-iodophenyl)-5-phenyltetrazolium chloride
• NSC 27620
• IntA.R.
• IODONITRO TETRAZOLIUM (INT)
• 2-(p-iodophe
• Iodonitro tetrazolium
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazol-3-ium chloride
• Iodonitrotetrazolium chloride, 98%
• 2-(p-Iodophenyl)-3-(p-nitrophenyl)-5-(phenyl)-2H-tetr

• MDL： MFCD00011961
• Inchi： 1S/C19H13IN5O2.ClH/c20-15-6-8-16(9-7-15)23-21-19(14-4-2-1-3-5-14)22-24(23)17-10-12-18(13-11-17)25(26)27;/h1-13H;1H/q+1;/p-1
• InChI Key： JORABGDXCIBAFL-UHFFFAOYSA-M
• SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])N1N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=[N+]1C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-].[Cl-]
• BRN： 4093224

Computed Properties

• Exact Mass: 504.98000
• Monoisotopic Mass: 504.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 80.4
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow crystalline powder.
• Melting Point: 240 °C (dec.) (lit.)
• Boiling Point: 567.5ºC at 760 mmHg
• Flash Point: 297ºC
• Solubility: methanol: water (1:1): 50 mg/mL hot, very faintly turbid, very deep yellow
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 80.41000
• LogP: 1.25100
• λmax: 248nm
• Sensitiveness: Light Sensitive
• Solubility: Soluble in ethanol, insoluble in ether.

INT Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H371
• Warning Statement： P260
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-68/20/21/22
• Safety Instruction： S36/37-S36/37/39-S26-S22-S16
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R11; R20/21/22; R36/37/38
• Safety Term：6.1
• TSCA：Yes

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